Ethyl 8-(4-morpholinyl)imidazo[1,2-a]pyrazine-2-carboxylate

• Molecular Formula: C13H16N4O3
• Molecular Weight: 276.29 g/mol
• IUPAC Name: ethyl 8-morpholin-4-ylimidazo[1,2-a]pyrazine-2-carboxylate
• InChI: InChI=1S/C13H16N4O3/c1-2-20-13(18)10-9-17-4-3-14-11(12(17)15-10)16-5-7-19-8-6-16/h3-4,9H,2,5-8H2,1H3
• InChI Key: UUJNKCUAOJHVOQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C=CN=C(C2=N1)N3CCOCC3

Description

Ethyl 8-(4-morpholinyl)imidazo[1,2-a]pyrazine-2-carboxylate is a useful research compound. Its molecular formula is C13H16N4O3 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of compound 1b (6.00 g, 33.3 mmol) in DMF (100 mL) was added ethyl 3-bromo-2-oxopropanoate (8.00 g, 41.0 mmol) dropwise with stirring. The resulting solution was stirred at rt overnight. The reaction mixture was cooled to 0° C. The solids were collected by filtration and washed with Et2O (3×100 mL). Compound 1c was obtained as a white solid (8.40 g, 81% yield). Mass Spectrum (LCMS, ESI pos.): Calcd. for C13H16N4O3: 276.1 (M+H). found: 276.3.